2-Amino-1-(tert-butoxycarbonyl-3-hydroxypropylamino)-2-methylpropane
Overview
Description
2-Amino-1-(tert-butoxycarbonyl-3-hydroxypropylamino)-2-methylpropane, also known as 2-Amino-1-tert-butoxycarbonyl-3-hydroxypropylamino-2-methylpropane, is an organic compound with a molecular formula of C10H21NO3. It is a colorless, viscous liquid that is soluble in ethanol and methanol. It is used in a variety of scientific and industrial applications, including as a reagent in chemical synthesis and as a surfactant in the production of pharmaceuticals.
Mechanism of Action
2-Amino-1-(tert-butoxycarbonyl-3-hydroxypropylamino)-2-methylpropane acts as a reagent in chemical synthesis. It is used to form peptides and proteins by reacting with carboxylic acids and amines. It is also used to form quaternary ammonium salts and surfactants by reacting with alkyl halides.
Biochemical and Physiological Effects
This compound has not been studied for its biochemical and physiological effects. However, it is known to be an irritant and may cause skin, eye, and respiratory irritation.
Advantages and Limitations for Lab Experiments
2-Amino-1-(tert-butoxycarbonyl-3-hydroxypropylamino)-2-methylpropane has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also a highly reactive compound, making it useful for synthesizing a variety of organic compounds. However, it is also a highly volatile compound and must be handled with care to avoid accidental spills or exposure.
Future Directions
Future research into 2-Amino-1-(tert-butoxycarbonyl-3-hydroxypropylamino)-2-methylpropane could focus on its potential applications in the production of pharmaceuticals, such as its use as a surfactant. Additionally, further research into its biochemical and physiological effects could provide valuable insight into its potential toxicity and health risks. Finally, further research into its use as a reagent in chemical synthesis could lead to the development of more efficient and cost-effective methods of synthesizing organic compounds.
Scientific Research Applications
2-Amino-1-(tert-butoxycarbonyl-3-hydroxypropylamino)-2-methylpropane has been used in a variety of scientific applications, including in the synthesis of organic compounds, such as peptides and proteins, and in the production of pharmaceuticals. It has also been used in the synthesis of other compounds, such as quaternary ammonium salts and surfactants.
properties
IUPAC Name |
tert-butyl N-(2-amino-2-methylpropyl)-N-(3-hydroxypropyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N2O3/c1-11(2,3)17-10(16)14(7-6-8-15)9-12(4,5)13/h15H,6-9,13H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZYOFGDVJLOENE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCO)CC(C)(C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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